Cas no 2411638-43-0 (Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1))

• Product Name: Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 2411638-43-0
• MF: C₇H₁₂F₃NO₄S
• MW: 263.234691619873
• MDL: MFCD32704200
• CID: 5303489
• Update Time: 2025-10-22

Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1)

• MDL： MFCD32704200
• Inchi： 1S/C5H11NO2S.C2HF3O2/c1-9(7,8)4-5-2-6-3-5;3-2(4,5)1(6)7/h5-6H,2-4H2,1H3;(H,6,7)
• InChI Key： BTEIPVUQPAZOGC-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1CNC1)S(=O)(=O)C

Additional information on Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1)

Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1) (CAS No. 2411638-43-0): A Comprehensive Overview

The compound Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1), identified by its CAS number 2411638-43-0, represents a significant advancement in the field of pharmaceutical chemistry. This specialized derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The combination of a azetidine ring with a methylsulfonyl group and a trifluoroacetate moiety endows it with distinct chemical and biological characteristics that make it a valuable candidate for further research and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Azetidine, a five-membered saturated heterocycle, is particularly intriguing because of its ability to mimic the conformational flexibility of larger rings while maintaining a compact structure. The introduction of a methylsulfonyl group at the 3-position and a trifluoroacetate moiety at the 2-position further enhances its pharmacological potential. This modification not only improves solubility and metabolic stability but also introduces fluorine atoms, which are known to modulate bioavailability and binding affinity.

The synthesis of Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the methylsulfonyl group typically involves sulfonylation reactions, while the trifluoroacetate moiety is introduced through esterification or transesterification processes. Advanced synthetic techniques, such as catalytic hydrogenation and fluorination methods, are often employed to achieve the desired molecular structure efficiently.

One of the most compelling aspects of this compound is its potential in drug discovery. The structural features of Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1) make it a promising scaffold for developing novel therapeutic agents. Studies have shown that derivatives of azetidine exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, modifications at the 3-position can influence binding interactions with target proteins, potentially leading to the development of drugs with enhanced selectivity and reduced side effects.

Recent research has highlighted the compound's potential in addressing neurological disorders. The trifluoroacetate group enhances blood-brain barrier penetration, making it an attractive candidate for central nervous system (CNS) drug development. Preclinical studies have demonstrated that derivatives of this compound exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity. These findings suggest that further investigation into the pharmacological profile of Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1) could lead to breakthroughs in treating conditions such as Alzheimer's disease and Parkinson's disease.

The impact of fluorine substitution on drug efficacy is another area of intense interest. Fluorinated compounds are known for their improved pharmacokinetic properties, including increased metabolic stability and lipophilicity. In the case of Azetidine, 3-[(methylsulfonyl)methyl]-, 2,2,2-trifluoroacetate (1:1), the presence of two fluorine atoms at the alpha position enhances its binding affinity to biological targets. This modification has been shown to prolong drug action and reduce degradation rates in vivo.

Moreover，the compound's structural versatility allows for further derivatization to explore new therapeutic avenues. By varying substituents at different positions on the azetidine ring， researchers can fine-tune its biological activity to target specific diseases or biological pathways. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

In conclusion，Azetidine，3-[(methylsulfonylmethyl)]-, 2，2，2-trifluoroacetate (1：1)(CAS No．2411638-43-0) is a multifaceted compound with significant potential in pharmaceutical applications。 Its unique structural features，including the presence of a methylsulfonyl group and two fluorine atoms，make it an attractive scaffold for drug discovery。 Recent studies have highlighted its promise in treating neurological disorders，while its fluorinated nature enhances pharmacokinetic properties。 As research continues to uncover new therapeutic possibilities，this compound is poised to play a crucial role in developing innovative treatments for human diseases。